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Compound of Interest

Compound Name: 5-Methylthio DMT

Cat. No.: B1215185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methylthio-N,N-dimethyltryptamine (5-MeS-DMT) is a lesser-known psychoactive compound

belonging to the tryptamine family. It is the 5-methylthio analog of the more extensively studied

5-methoxy-N,N-dimethyltryptamine (5-MeO-DMT). Due to its structural similarity to other

serotonergic psychedelics, 5-MeS-DMT is presumed to act as an agonist at serotonin

receptors, primarily the 5-HT₂A and 5-HT₁A subtypes. However, detailed pharmacological data

for 5-MeS-DMT is scarce in the scientific literature.

These application notes provide a summary of the currently available information on 5-MeS-

DMT and offer detailed protocols for its characterization and use as a pharmacological tool in

neuroscience research. Given the limited data on 5-MeS-DMT, information and protocols for its

close and better-understood analog, 5-MeO-DMT, are provided as a comparative framework.

Researchers should use the provided protocols as a starting point and optimize them for their

specific experimental needs when investigating 5-MeS-DMT.
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Property Value

Formal Name
N,N-dimethyl-5-(methylthio)-1H-indole-3-

ethanamine

CAS Number 5102-11-4[1]

Molecular Formula C₁₃H₁₈N₂S

Molecular Weight 234.36 g/mol [1]

Appearance White solid (as freebase)

Solubility
Soluble in organic solvents such as ethanol,

DMSO, and DMF.

Handling and Storage
Safety Precautions: 5-MeS-DMT is a psychoactive compound with unknown toxicological

properties. Handle with appropriate personal protective equipment (PPE), including gloves,

lab coat, and eye protection. All work should be conducted in a well-ventilated fume hood.

Storage: Store in a cool, dry, and dark place, preferably at -20°C for long-term stability. The

compound should be protected from light and moisture.

Pharmacological Data
Quantitative pharmacological data for 5-MeS-DMT is very limited. The following tables

summarize the available information for 5-MeS-DMT and provide a detailed profile for its

analog, 5-MeO-DMT, for comparative purposes.

Table 1: Known Pharmacological Data for 5-Methylthio-
DMT (5-MeS-DMT)
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Parameter Species Assay Result Reference

In Vivo Potency Rat

Drug

Discrimination

(vs. 5-MeO-

DMT)

Less potent than

5-MeO-DMT. The

order of potency

was found to be

5-MeO-DMT > 5-

MeS-DMT.

[Glennon et al.,

1982][2]

Human

Psychoactivity
Human

Smoked

Administration

Dosage: 15-30

mg. Described

as "quite intense"

at 20 mg.

Approximately

half as potent as

5-MeO-DMT.

[Shulgin, 1997]

[1]

Table 2: Comparative Pharmacological Data for 5-
Methoxy-DMT (5-MeO-DMT)
Receptor Binding Affinities (Ki, nM)

Receptor Human Rat Reference

5-HT₁A 1.9 - 3.0 25 [3][4]

5-HT₁B 74 - [3]

5-HT₁D 14 - [3]

5-HT₂A 907 - 1300 68 [3][4]

5-HT₂B - 340 [4]

5-HT₂C - 340 [4]

SERT 2184 (IC₅₀) - [4]

Functional Activity (EC₅₀, nM)
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Receptor Assay Result Reference

5-HT₁A G-protein activation ~100 [3]

5-HT₂A Calcium Flux 26 [5]

Signaling Pathways
The presumed primary mechanism of action for 5-MeS-DMT, based on its structural similarity to

other tryptamines, involves agonism at serotonin receptors, particularly 5-HT₂A and 5-HT₁A

receptors. Activation of these G-protein coupled receptors (GPCRs) initiates downstream

signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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